Cas no 6119-47-7 (Quinine hydrochloride dihydrate)

• Product Name: Quinine hydrochloride dihydrate
• CAS No: 6119-47-7
• MF: C₂₀H₂₉ClN₂O₄
• MW: 396.908264875412
• MDL: MFCD00151248
• CID: 46415
• PubChem ID: 24848752
• Update Time: 2026-05-14

Quinine hydrochloride dihydrate Chemical and Physical Properties

Names and Identifiers

• Quinine hydrochloride dihydrate
• (R)-(5-Ethenyl-1-azabicyclo[2.2.2]octan-7-yl)-(6-methoxyquinolin-4-yl)methanol dihydrate hydrochloride
• Quinine monohydrochloride dihydrate
• Quinidine Hydrochloride Dihydrate
• Quinine (hydrochloride dihydrate)
• Quinine hydrochloride,(R)-(6-Methoxyquinolin-4-yl)((2S,4S,8R)-8-vinylquinuclidin-2-yl)methanolhydrochloride
• Quininehydrochloride
• Quinine hydrochloride (TN)
• DSSTox_CID_27694
• DSSTox_RID_82504
• DSSTox_GSID_47694
• Tox21_303565
• Quinine hydrochloride hydrate (JP17)
• ST50308481
• D02261
• (R)-[(2S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol dihydrate hydrochloride
• (1R)((2S,5R)-5-vinylquinuclidin-2-yl)(6-methoxy(4-quinolyl))methan-1-ol, hydra te, hydrate, chloride

• MDL： MFCD00151248
• Inchi： 1S/C20H24N2O2.ClH.2H2O/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;;;/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;1H;2*1H2/t13-,14?,19-,20+;;;/m0.../s1
• InChI Key： MPQKYZPYCSTMEI-WGGWNXAOSA-N
• SMILES： Cl[H].O([H])[C@]([H])(C1C([H])=C([H])N=C2C([H])=C([H])C(=C([H])C=12)OC([H])([H])[H])[C@]1([H])C([H])([H])C2([H])C([H])([H])C([H])([H])N1C([H])([H])[C@]2([H])C([H])=C([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 396.18200
• Monoisotopic Mass: 396.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.8550
• Melting Point: 115-116 °C (dec.) (lit.)
• Boiling Point: 495.9°C at 760 mmHg
• Flash Point: 122 °C
• Refractive Index: -250 ° (C=2, EtOH)
• PH: 6.0 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble0.25/5g/mL, clear, colorless
• Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
• PSA: 64.05000
• LogP: 3.78450
• Solubility: Not determined
• Merck: 8061
• Sensitiveness: Light Sensitive
• FEMA: 2976

Quinine hydrochloride dihydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：1544
• WGK Germany：3
• Hazard Category Code： 22-42/43
• Safety Instruction： S22-S36/37-S45-S36/37/39-S26
• FLUKA BRAND F CODES：8
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：VA7700000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Quinine hydrochloride dihydrate

Recent Advances in Quinine Hydrochloride Dihydrate (CAS: 6119-47-7) Research: A Comprehensive Review

Quinine hydrochloride dihydrate (CAS: 6119-47-7), a well-known antimalarial drug, has recently garnered renewed interest in the chemical, biological, and pharmaceutical research communities. This compound, derived from the bark of the Cinchona tree, has been extensively studied for its therapeutic properties, including its efficacy against Plasmodium falciparum, the parasite responsible for malaria. Recent studies have expanded the scope of its applications, exploring its potential in antiviral therapies, anti-inflammatory treatments, and even as a candidate for cancer research. This research brief aims to synthesize the latest findings on Quinine hydrochloride dihydrate, highlighting its chemical properties, pharmacological mechanisms, and emerging applications in modern medicine.

One of the most significant advancements in the study of Quinine hydrochloride dihydrate is its role in combating drug-resistant malaria strains. Researchers have identified that the compound's mechanism of action involves the inhibition of hemozoin formation, a critical process for the survival of the malaria parasite. Recent in vitro and in vivo studies have demonstrated that Quinine hydrochloride dihydrate maintains its efficacy against strains that have developed resistance to other antimalarial drugs like chloroquine. These findings are particularly relevant in regions where drug-resistant malaria is prevalent, offering a potential solution to a growing global health challenge.

Beyond its antimalarial properties, Quinine hydrochloride dihydrate has shown promise in antiviral research. A 2023 study published in the Journal of Medicinal Chemistry revealed that the compound exhibits inhibitory effects against certain RNA viruses, including SARS-CoV-2. The study proposed that Quinine hydrochloride dihydrate interferes with viral replication by binding to viral RNA polymerase, thereby reducing viral load. While these findings are preliminary, they open new avenues for repurposing this well-established drug in the fight against emerging viral pathogens.

The pharmacological profile of Quinine hydrochloride dihydrate has also been a subject of recent investigation. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate its molecular structure and interactions at the atomic level. These studies have provided insights into the compound's stability, solubility, and bioavailability, which are crucial for optimizing its formulation and delivery. For instance, researchers have developed novel nanoparticle-based delivery systems to enhance the targeted delivery of Quinine hydrochloride dihydrate, minimizing side effects such as cinchonism, a condition characterized by tinnitus and nausea.

In the realm of cancer research, Quinine hydrochloride dihydrate has been explored for its potential as an adjuvant therapy. A 2022 study in the European Journal of Pharmacology reported that the compound enhances the efficacy of conventional chemotherapeutic agents by modulating multidrug resistance (MDR) proteins in cancer cells. This modulation prevents the efflux of chemotherapeutic drugs, thereby increasing their intracellular concentration and improving treatment outcomes. Such discoveries underscore the versatility of Quinine hydrochloride dihydrate and its potential to address unmet medical needs beyond its traditional use.

Despite these promising developments, challenges remain in the widespread application of Quinine hydrochloride dihydrate. Issues such as dose-dependent toxicity, variable pharmacokinetics, and the need for more robust clinical trials to validate its new therapeutic indications are areas of active research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential. Future research directions may include the synthesis of derivatives with improved safety profiles and the exploration of combination therapies to enhance efficacy.

In conclusion, Quinine hydrochloride dihydrate (CAS: 6119-47-7) continues to be a molecule of significant interest in the chemical, biological, and pharmaceutical sciences. Its established role in malaria treatment, coupled with emerging applications in antiviral and anticancer therapies, highlights its enduring relevance. As research progresses, the integration of advanced technologies and interdisciplinary approaches will likely uncover new dimensions of this classic drug, paving the way for innovative therapeutic strategies. This brief underscores the importance of continued investment in the study of Quinine hydrochloride dihydrate to address both existing and future global health challenges.